molecular formula C13H18N2O3 B8491070 tert-Butyl 4-(2-oxopropyl)pyridin-2-ylcarbamate

tert-Butyl 4-(2-oxopropyl)pyridin-2-ylcarbamate

Cat. No.: B8491070
M. Wt: 250.29 g/mol
InChI Key: RGSVPIAPCRDAGR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Tert-Butyl 4-(2-oxopropyl)pyridin-2-ylcarbamate is a useful research compound. Its molecular formula is C13H18N2O3 and its molecular weight is 250.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H18N2O3

Molecular Weight

250.29 g/mol

IUPAC Name

tert-butyl N-[4-(2-oxopropyl)pyridin-2-yl]carbamate

InChI

InChI=1S/C13H18N2O3/c1-9(16)7-10-5-6-14-11(8-10)15-12(17)18-13(2,3)4/h5-6,8H,7H2,1-4H3,(H,14,15,17)

InChI Key

RGSVPIAPCRDAGR-UHFFFAOYSA-N

Canonical SMILES

CC(=O)CC1=CC(=NC=C1)NC(=O)OC(C)(C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of methyllithium (1.6 M in diethyl ether, 17.4 mL, 27.9 mmol) was added dropwise over 12 min to a stirred solution of ethyl 2-(2-(tert-butoxycarbonylamino)pyridin-4-yl)acetate (45) (1.56 g, 5.58 mmol) in THF (140 mL) under nitrogen at −78° C. After 3 hr isopropanol (5.0 mL) was added and the reaction mixture was partitioned between water and EtOAc. The aqueous layer was extracted twice with EtOAc and the combined organic extracts were washed with brine then dried (MgSO4) and evaporated in vacuo. The residue was purified by flash column chromatography (SiO2, 80 g, 0-80% EtOAc in isohexane, gradient elution) to afford the title compound (46) (300 mg, 21%) as a white solid: m/z 251.0 (M+H)+ (ES+).
Quantity
17.4 mL
Type
reactant
Reaction Step One
Quantity
1.56 g
Type
reactant
Reaction Step One
Name
Quantity
140 mL
Type
solvent
Reaction Step One
Quantity
5 mL
Type
reactant
Reaction Step Two

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